(2E,4E)-2-(1,3-benzoxazol-2-yl)-5-phenylpenta-2,4-dienenitrile

• IUPAC Name: (2E,4E)-2-(1,3-benzoxazol-2-yl)-5-phenylpenta-2,4-dienenitrile
• InChI: InChI=1S/C18H12N2O/c19-13-15(10-6-9-14-7-2-1-3-8-14)18-20-16-11-4-5-12-17(16)21-18/h1-12H/b9-6+,15-10+
• InChI Key: CGYZDLCLMPVRJR-UJHPFZFGSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=C(C#N)C2=NC3=CC=CC=C3O2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=C(\C#N)/C2=NC3=CC=CC=C3O2
• Molecular Formula: C18H12N2O
• Molecular Weight: 272.3 g/mol

Description

(2E,4E)-2-(1,3-benzoxazol-2-yl)-5-phenylpenta-2,4-dienenitrile, also known as BPN, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. BPN is a nitrile-containing compound that has been synthesized using various methods, and has been found to exhibit biochemical and physiological effects that make it a promising candidate for further research.

Scientific Research Applications

Modulation of Piezochromic Fluorescence

(2E,4E)-2-(1,3-benzoxazol-2-yl)-5-phenylpenta-2,4-dienenitrile exhibits piezochromic fluorescence, indicating its potential in pressure-sensitive applications. Research by Tao Man et al. (2019) demonstrates how structural variations in similar compounds can tune their piezochromic fluorescence behavior, impacting their usefulness in detecting pressure changes via fluorescence intensity and wavelength shifts (Man et al., 2019).

Synthesis and Characterization

The compound and its derivatives have been synthesized and characterized, contributing to the field of synthetic chemistry. Studies like those by Amal Al‐Azmi and H. Mahmoud (2020) highlight the creation of novel compounds with antimicrobial activities, indicating the broad synthetic utility of this chemical structure (Al‐Azmi & Mahmoud, 2020).

Luminescent Properties

Research on luminescent rhenium(I) phenanthroline complexes containing benzoxazol-2-ylidene ligands, as detailed by C. Ko et al. (2012), showcases the compound's relevance in the development of luminescent materials. These complexes display a range of photophysical behaviors, including green to red phosphorescence, which is critical for applications in light-emitting devices (Ko et al., 2012).

Antioxidant and Cytotoxicity Studies

The structural framework of (2E,4E)-2-(1,3-benzoxazol-2-yl)-5-phenylpenta-2,4-dienenitrile and its analogs has been explored for potential biological activities. For instance, M. Salem and Asma Omar Errayes (2016) synthesized novel compounds with potent antioxidant activities, contributing to the understanding of these molecules' roles in biological systems (Salem & Errayes, 2016).

Sensing Applications

The compound's derivatives have been applied in the development of fluorescent probes for sensing pH and metal cations, as investigated by Kiyoshi Tanaka et al. (2001). This research highlights the compound's utility in creating sensitive and selective sensors for environmental and biological monitoring (Tanaka et al., 2001).